Online and noninvasive monitoring of battery health at negative-half cell in all-vanadium redox flow batteries using ultrasound

Journal of Power Sources Pub Date: 2023-07-20 DOI: 10.1016/j.jpowsour.2023.233417

Abstract
Hydrogen evolution is one of the major side reactions that is detrimental to the health of all-vanadium redox flow batteries, especially for long-term cycling. Effective, low-cost, and accurate online prediction and detection methods for hydrogen generation are not yet available. In this work, we designed an online, noninvasive ultrasonic probing approach for monitoring the state of charge (SoC), predicting the hydrogen generation, and detecting hydrogen gas bubbles in anolyte solutions. The technique employs a pulse-echo method to measure the sound speed and the acoustic attenuation coefficient of the anolyte solution. Through static offline experiments and online in operando experiments, we have demonstrated that when hydrogen gas is generated in anolyte solutions, large variations are observed in both sound speed and acoustic attenuation coefficient measurements. We found that the variations of acoustic attenuation coefficient are highly correlated (correlation coefficients >0.9) with the gas flow rate. The designed acoustic method can monitor the SoC of anolyte, predict the hydrogen generation, and detect the presence of gas bubbles in an anolyte solution and, thus, provide information about the state of health for operation and management of flow battery systems.
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Journal Name：Journal of Power Sources
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